Methyl 1-(2-chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylate

• IUPAC Name: methyl 1-[(2-chlorophenyl)methyl]-2-oxopyridine-3-carboxylate
• InChI: InChI=1S/C14H12ClNO3/c1-19-14(18)11-6-4-8-16(13(11)17)9-10-5-2-3-7-12(10)15/h2-8H,9H2,1H3
• InChI Key: IZHFERJLAPWMML-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CN(C1=O)CC2=CC=CC=C2Cl
• Molecular Formula: C14H12ClNO3
• Molecular Weight: 277.70 g/mol

Description

Methyl 1-(2-chlorobenzyl)-2-oxo-1,2-dihydro-3-pyridinecarboxylate, also known as MBC, is a synthetic organic compound composed of nitrogen, oxygen, and carbon. It is a colorless solid that is insoluble in water and has a molecular weight of 254.7 g/mol. MBC is used in many scientific research applications and has been studied for its biochemical and physiological effects.

Scientific Research Applications

Anticonvulsant Properties

. Researchers have explored their potential in managing seizures and related neurological disorders. The compound’s structure suggests that it might modulate neuronal activity, making it a candidate for further pharmacological studies.

Antihypertensive Effects

. While the exact mechanism remains to be fully elucidated, this finding highlights the potential of pyridazines, including our compound, in managing blood pressure.

Benzylic Position Reactivity

The benzylic position in our compound (the carbon adjacent to the benzyl group) is chemically interesting. . Understanding its reactivity can guide synthetic strategies and functionalization.